Ethyl 2-chloro-4-methyl-3-oxopentanoate
Overview
Description
Ethyl 2-chloro-4-methyl-3-oxopentanoate is a useful research compound. Its molecular formula is C8H13ClO3 and its molecular weight is 192.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 192.0553220 g/mol and the complexity rating of the compound is 177. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Enamino Esters
Ethyl 2-chloro-4-methyl-3-oxopentanoate is a key precursor in the synthesis of γ-imino- and γ-amino-ß-enamino esters. These compounds are produced through the condensation of ethyl 3-azido-4-oxopentanoate, which is easily accessible from this compound, with primary amines. This process leads to the formation of ethyl 4-imino-3-amino-2-pentenoates, which can be further reduced to ethyl 4-alkylamino-3-amino-2-pentenoates upon hydrogenation (Mangelinckx, Vooren, Clerck, & Kimpe, 2005).
Biosynthesis of Chiral Drugs
This compound serves as a precursor for enantiopure intermediates used in chiral drug production, notably in cholesterol-lowering 3-hydroxy-3-methyl-glutaryl CoA reductase inhibitors (statins). Its asymmetric reduction through biocatalysis is notable for low cost, mild reaction conditions, high yield, and high enantioselectivity (Ye, Ouyang, & Ying, 2011).
Polymerization Processes
This compound plays a role in polymerization processes. For instance, it is used in the cleavage with sodium tert-butoxide to produce simple esters, which are crucial in the polymerization of methyl methacrylate and the reactivation of the pseudoterminated propagation centre in the anionic polymerization of methacrylates (Lochmann & Trekoval, 1981).
Pyrrole Derivatives Synthesis
The compound is also used in the synthesis of pyrrole derivatives. Reactions involving ethyl 2-chloroacetoacetate and its 4-chloro isomer with cyanoacetamide produce high yields of pyrrole derivatives, crucial for creating libraries of important pyrrole systems (Dawadi & Lugtenburg, 2011).
Synthesis of Leukotriene Intermediates
It is also instrumental in the asymmetric synthesis of intermediates like (2R,3S)-2,3-Epoxyoctanal, a key component in the production of 14,15-Leukotriene A4 [(Tsuboi, Furutani, & Takeda, 1987)](https://consensus.app/papers/synthesis-2r3s23epoxyoctanal-intermediate-tsuboi/deee42aa958555efa3e87b41f4957d22/?utm_source=chatgpt).
Catalysis in Bioreduction
This compound is used in biocatalytic processes. For example, the synthesis of ethyl (R)-4-chloro-3-hydroxybutanoate from ethyl 4-chloroacetoacetate using whole recombinant cells of Escherichia coli expressing a secondary alcohol dehydrogenase illustrates its application in biocatalysis (Yamamoto, Matsuyama, & Kobayashi, 2002).
Microbial Asymmetric Reduction
Its role extends to microbial asymmetric reduction, where it serves as a substrate for the production of optically active compounds through microbial processes, illustrating its utility in microbial biotechnology (Shimizu et al., 1990).
Properties
IUPAC Name |
ethyl 2-chloro-4-methyl-3-oxopentanoate | |
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InChI |
InChI=1S/C8H13ClO3/c1-4-12-8(11)6(9)7(10)5(2)3/h5-6H,4H2,1-3H3 | |
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InChI Key |
AUWPEXCKPSIEIX-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C(C(=O)C(C)C)Cl | |
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Molecular Formula |
C8H13ClO3 | |
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Molecular Weight |
192.64 g/mol | |
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CAS No. |
35391-60-7 | |
Record name | ethyl 2-chloro-4-methyl-3-oxopentanoate | |
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